N-[2-(2,2-Dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide

• IUPAC Name: N-[2-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-15(2)10-17(8-7-16-14(18)13-9-19-13)11-5-3-4-6-12(11)20-15/h3-6,13H,7-10H2,1-2H3,(H,16,18)
• InChI Key: TZYRIIQSEVYYOL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C2=CC=CC=C2O1)CCNC(=O)C3CO3)C
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

N-[2-(2,2-Dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide, also known as DBZ, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBZ is a synthetic compound that belongs to the class of benzoxazines, which are known for their unique chemical and physical properties.

Mechanism of Action

The mechanism of action of N-[2-(2,2-Dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of protein kinases, which are enzymes that play a critical role in cell signaling and regulation. This compound has also been shown to inhibit the activity of proteases, which are enzymes that are involved in various biological processes, including inflammation and cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer activities. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in various inflammatory diseases. This compound has also been shown to exhibit potent antioxidant activity, which can protect cells from oxidative stress and damage. In addition, this compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

N-[2-(2,2-Dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. This compound can be synthesized in large quantities with a high yield, making it a cost-effective compound for research purposes. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Researchers should take precautions when handling this compound and should use appropriate safety measures to avoid exposure.

Future Directions

There are several future directions for the research on N-[2-(2,2-Dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide. One potential direction is the development of this compound-based materials with improved properties for various applications, including electronics, aerospace, and automotive industries. Another potential direction is the investigation of the molecular mechanism of this compound's anticancer activity, which could lead to the development of new anticancer agents. Finally, the exploration of the potential therapeutic applications of this compound in various diseases, including inflammatory and neurodegenerative diseases, could lead to the development of new treatments.

Synthesis Methods

The synthesis of N-[2-(2,2-Dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide involves the reaction between 2,2-dimethyl-3H-1,4-benzoxazine-4-carboxylic acid and ethylenediamine in the presence of epichlorohydrin. The reaction leads to the formation of this compound as a white solid with a high yield. The purity of this compound can be improved by recrystallization using a suitable solvent.

Scientific Research Applications

N-[2-(2,2-Dimethyl-3H-1,4-benzoxazin-4-yl)ethyl]oxirane-2-carboxamide has been extensively studied for its potential applications in various fields, including materials science, medicinal chemistry, and organic synthesis. In materials science, this compound has been used as a monomer to synthesize high-performance thermosetting polymers with excellent mechanical and thermal properties. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it exhibits potent activity against various cancer cell lines. This compound has also been used as a building block in the synthesis of various bioactive compounds, such as inhibitors of protein kinases and proteases.